Cas no 211434-29-6 (1,1'-Biphenyl, 2,2'-dibromo-4,4',5,5'-tetramethyl-)

• Product Name: 1,1'-Biphenyl, 2,2'-dibromo-4,4',5,5'-tetramethyl-
• CAS No: 211434-29-6
• MF: C₁₆H₁₆Br₂
• MW: 368.106243133545
• CID: 1398468
• PubChem ID: 15855234
• Update Time: 2025-04-20

1,1'-Biphenyl, 2,2'-dibromo-4,4',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-dibromo-4,4',5,5'-tetramethyl-
• 1-bromo-2-(2-bromo-4,5-dimethylphenyl)-4,5-dimethylbenzene
• 1,?1'-?Biphenyl, 2,?2'-?dibromo-?4,?4',?5,?5'-?tetramethyl-
• 2,2'-Dibromo-4,4',5,5'-tetramethyl-1,1'-biphenyl
• AKOS025296225
• AT35479
• DTXSID10578902
• 2,2'-Dibromo-4,4',5,5'-tetramethylbiphenyl
• SCHEMBL2347027
• 211434-29-6

• Inchi： 1S/C16H16Br2/c1-9-5-13(15(17)7-11(9)3)14-6-10(2)12(4)8-16(14)18/h5-8H,1-4H3
• InChI Key： PIPDXSMIRHGCHX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C)=CC=1C1=C(C=C(C)C(C)=C1)Br

Computed Properties

• Exact Mass: 365.96188
• Monoisotopic Mass: 365.96188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0